Cas no 2228215-02-7 (2-(2-bromo-4,5-difluorophenyl)-2,2-difluoroacetic acid)

• Product Name: 2-(2-bromo-4,5-difluorophenyl)-2,2-difluoroacetic acid
• CAS No: 2228215-02-7
• MF: C₈H₃BrF₄O₂
• MW: 287.005835771561
• CID: 6004067
• PubChem ID: 165973904
• Update Time: 2025-10-25

2-(2-bromo-4,5-difluorophenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4,5-difluorophenyl)-2,2-difluoroacetic acid
• EN300-1943639
• 2228215-02-7

• Inchi： 1S/C8H3BrF4O2/c9-4-2-6(11)5(10)1-3(4)8(12,13)7(14)15/h1-2H,(H,14,15)
• InChI Key： MNIXEPIAXZWHIT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(C(=O)O)(F)F)F)F

Computed Properties

• Exact Mass: 285.92525g/mol
• Monoisotopic Mass: 285.92525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-bromo-4,5-difluorophenyl)-2,2-difluoroacetic acid

Research Brief on 2-(2-bromo-4,5-difluorophenyl)-2,2-difluoroacetic acid (CAS: 2228215-02-7)

2-(2-bromo-4,5-difluorophenyl)-2,2-difluoroacetic acid (CAS: 2228215-02-7) is a fluorinated aromatic compound that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique bromo- and difluoro-substituted phenyl ring, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in the development of novel pharmaceuticals, particularly in targeting enzyme inhibition and receptor modulation.

The synthesis of 2-(2-bromo-4,5-difluorophenyl)-2,2-difluoroacetic acid involves multi-step organic reactions, including halogenation and fluorination processes. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a key precursor in the synthesis of protease inhibitors, demonstrating its utility in addressing drug-resistant bacterial strains. The compound's structural features, such as the electron-withdrawing fluorine atoms, enhance its binding affinity to target proteins, making it a promising candidate for further optimization.

In addition to its synthetic applications, recent research has investigated the pharmacokinetic properties of derivatives derived from 2-(2-bromo-4,5-difluorophenyl)-2,2-difluoroacetic acid. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that fluorinated analogs of this compound exhibit improved metabolic stability and bioavailability compared to their non-fluorinated counterparts. These findings underscore the potential of this compound in the design of next-generation therapeutics with enhanced efficacy and reduced side effects.

Furthermore, computational modeling studies have provided insights into the molecular interactions of 2-(2-bromo-4,5-difluorophenyl)-2,2-difluoroacetic acid with biological targets. Density functional theory (DFT) calculations and molecular docking simulations have identified specific binding sites and interaction energies, facilitating the rational design of derivatives with optimized activity. These advancements are expected to accelerate the development of new drug candidates in areas such as oncology and infectious diseases.

Despite its promising attributes, challenges remain in the large-scale production and purification of 2-(2-bromo-4,5-difluorophenyl)-2,2-difluoroacetic acid. Recent efforts by industrial researchers have focused on optimizing reaction conditions and reducing the environmental impact of its synthesis. Green chemistry approaches, including catalytic fluorination and solvent-free reactions, are being explored to address these challenges while maintaining high yields and purity.

In conclusion, 2-(2-bromo-4,5-difluorophenyl)-2,2-difluoroacetic acid (CAS: 2228215-02-7) represents a valuable building block in medicinal chemistry, with demonstrated potential in drug discovery and development. Ongoing research aims to expand its applications, improve synthetic methodologies, and elucidate its mechanism of action in biological systems. As the field advances, this compound is likely to play a pivotal role in the creation of innovative therapeutics addressing unmet medical needs.